3-[6-(Dimethylamino)pyridin-3-yl]propanoic acid;hydrochloride

• IUPAC Name: 3-[6-(dimethylamino)pyridin-3-yl]propanoic acid;hydrochloride
• InChI: InChI=1S/C10H14N2O2.ClH/c1-12(2)9-5-3-8(7-11-9)4-6-10(13)14;/h3,5,7H,4,6H2,1-2H3,(H,13,14);1H
• InChI Key: CMKSLKNDPFAUQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=C1)CCC(=O)O.Cl
• Molecular Formula: C10H15ClN2O2
• Molecular Weight: 230.69 g/mol
• CAS No.: 2378503-41-2

Description

3-[6-(Dimethylamino)pyridin-3-yl]propanoic acid;hydrochloride, also known as 3-DIMETHYLAMINOPROPIONIC ACID HYDROCHLORIDE, is a chemical compound with the molecular formula C5H12ClNO2. It is a solid substance that is white to off-white in color.

Molecular Structure Analysis

The molecular structure of this compound consists of 5 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms. The exact structure can be found in the referenced databases.

Physical and Chemical Properties Analysis

This compound has a melting point range of 186.0 to 192.0 °C. It is soluble in DMSO and methanol to a certain extent. The compound is stable and hygroscopic.

Safety and Hazards

The compound is classified as an irritant (Xi) and has a hazard code of 36. Safety precautions include avoiding contact with eyes and skin, and in case of contact, rinse immediately with plenty of water.

Mechanism of Action

Target of Action

The compound contains a pyridine ring and a dimethylamino group. Pyridine derivatives are known to interact with various biological targets, including enzymes and receptors . The dimethylamino group could potentially enhance the compound’s lipophilicity, aiding in crossing biological membranes and reaching its target .

Mode of Action

Without specific information, it’s challenging to detail the exact mode of action. Compounds with similar structures often interact with their targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

The exact biochemical pathways this compound affects are unknown without further information. Pyridine derivatives have been found to exhibit various biological activities, suggesting they may influence multiple pathways .

Pharmacokinetics

The presence of the dimethylamino group could potentially enhance absorption and distribution by increasing lipophilicity .

Result of Action

Without specific studies, it’s difficult to predict the exact molecular and cellular effects of this compound. Based on its structure, it could potentially interact with various cellular targets and exert diverse biological effects .

Action Environment

The efficacy and stability of this compound could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. The hydrochloride salt form suggests it might be stable and soluble in acidic environments .